Cas no 885273-07-4 (1-Piperazineaceticacid, a-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-)

• Product Name: 1-Piperazineaceticacid, a-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• CAS No: 885273-07-4
• MF: C₁₇H₂₃BrN₂O₄
• MW: 399.279524087906
• MDL: MFCD06659339
• CID: 710970
• Update Time: 2025-05-20

1-Piperazineaceticacid, a-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, a-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• 2-(4-BOC-PIPERAZINYL)-2-(3-BROMO-PHENYL)ACETIC ACID
• 2-(4-BOC-PIPERAZINYL)-2-(3-BROMOPHENYL)ACETIC ACID,
• ALPHA-(4-BOC-PIPERAZINYL)-ALPHA-(3-BROMOPHENYL)ACETIC ACID
• 2-(4-(Tert-Butoxy)Carbonyl piperazinyl)-Alpha-(3-bromo-phenyl)acetic acid
• 2-(3-bromophenyl)-2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}acetic acid
• 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
• 2-[4-(t-Butoxycarbonyl)piperazinyl]-2-(3-bromophenyl)acetic acid
• a-(3-Bromophenyl)-4-Boc-1-piperazineacetic acid

• MDL： MFCD06659339
• Inchi： 1S/C17H23BrN2O4/c1-17(2,3)24-16(23)20-9-7-19(8-10-20)14(15(21)22)12-5-4-6-13(18)11-12/h4-6,11,14H,7-10H2,1-3H3,(H,21,22)
• InChI Key： UDCVKKOJQFQQIJ-UHFFFAOYSA-N
• SMILES： C(=O)(OC(C)(C)C)N1CCN(CC1)C(C(O)=O)C1=CC=CC(Br)=C1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• Boiling Point: 480.0±45.0 °C(Predicted)
• pka: 1.72±0.10(Predicted)

Additional information on 1-Piperazineaceticacid, a-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]-

1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 885273-07-4)

1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 885273-07-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperazine ring, a bromophenyl group, and a tert-butyloxycarbonyl (Boc) protecting group. These structural elements contribute to its potential as a versatile intermediate in the synthesis of various bioactive molecules and drug candidates.

The piperazine ring is a key structural motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The presence of the bromophenyl group adds further complexity and reactivity, making this compound an attractive starting point for the development of novel therapeutic agents. The tert-butyloxycarbonyl (Boc) protecting group ensures that the piperazine nitrogen remains unreactive during synthetic transformations, allowing for precise control over the chemical reactions involved in the synthesis of target molecules.

Recent studies have highlighted the potential of 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its utility as a building block in the synthesis of compounds with anti-inflammatory properties. The bromophenyl group has been shown to enhance the binding affinity of these compounds to specific inflammatory mediators, thereby improving their therapeutic efficacy.

In another study, scientists at the University of California, San Francisco (UCSF) explored the use of this compound as an intermediate in the development of antiviral agents. The piperazine ring and bromophenyl group were found to play crucial roles in modulating the activity of viral enzymes, making it a promising candidate for further investigation in antiviral drug discovery.

The tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous in multi-step synthetic processes. It provides stability and prevents unwanted side reactions, ensuring that the desired product is obtained with high purity and yield. This feature is essential in pharmaceutical research, where high levels of purity and consistency are required to meet regulatory standards.

Moreover, 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- has been utilized in combinatorial chemistry approaches to generate libraries of compounds for high-throughput screening. The versatility of this compound allows researchers to rapidly synthesize a wide range of derivatives with varying functional groups, facilitating the identification of lead compounds with optimal biological activity.

In addition to its applications in drug discovery, this compound has also been studied for its potential use in materials science. Research published in *Advanced Materials* has shown that derivatives of 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- can be used to create novel polymers with unique properties such as enhanced solubility and improved mechanical strength. These materials have potential applications in areas such as drug delivery systems and biomedical devices.

The synthesis of 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- typically involves several steps, including the formation of the piperazine ring, introduction of the bromophenyl group, and protection with the Boc group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale. For example, catalytic methods using palladium-based catalysts have been developed to improve yield and reduce byproduct formation.

Despite its promising applications, it is important to note that 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- should be handled with care due to its reactivity and potential health hazards. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

In conclusion, 1-Piperazineacetic acid, α-(3-bromophenyl)-4-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 885273-07-4) is a versatile compound with significant potential in various fields of research and development. Its unique structural features make it an invaluable intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry and pharmaceutical science.